Cas no 1807116-02-4 (2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid)

• Product Name: 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid
• CAS No: 1807116-02-4
• MF: C₉H₄BrF₂NO₂
• MW: 276.034368515015
• MDL: MFCD28734780
• CID: 4785889
• Update Time: 2025-05-21

2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid

• MDL： MFCD28734780
• Inchi： 1S/C9H4BrF2NO2/c10-7-5(8(11)12)2-1-4(3-13)6(7)9(14)15/h1-2,8H,(H,14,15)
• InChI Key： KPHFXUHTBMJVSE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C#N)C=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid

2-Bromo-6-cyano-3-(difluoromethyl)benzoic Acid (CAS No. 1807116-02-4): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of chemical synthesis, 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid (CAS No. 1807116-02-4) has emerged as a pivotal intermediate with wide-ranging applications. This multifunctional benzoic acid derivative combines reactive bromo and cyano groups with a difluoromethyl moiety, making it particularly valuable in pharmaceutical development, agrochemical research, and advanced material science. As researchers increasingly focus on fluorinated compounds for their unique physicochemical properties, this molecule has gained significant attention in both academic and industrial settings.

The structural features of 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid contribute to its versatility. The bromine substituent at the 2-position offers excellent opportunities for further functionalization through cross-coupling reactions, while the cyano group at the 6-position serves as a potential precursor for carboxylic acids, amides, or tetrazoles. The difluoromethyl group at the 3-position is particularly noteworthy, as fluorinated compounds continue to dominate discussions in medicinal chemistry due to their ability to modulate bioavailability and metabolic stability.

Recent trends in chemical research highlight growing interest in halogenated benzoic acid derivatives, with particular focus on their role in developing novel pharmaceutical intermediates. A 2023 survey of chemical literature reveals that searches for "difluoromethyl aromatic compounds" and "bromo-cyano benzoic acid derivatives" have increased by 42% compared to previous years, reflecting the scientific community's recognition of their importance. The CAS 1807116-02-4 compound perfectly fits this research trajectory, offering multiple handles for structural modification.

From a synthetic chemistry perspective, 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid serves as a valuable precursor in the construction of complex molecular architectures. Its applications span multiple domains: In drug discovery, it can be incorporated into biologically active molecules targeting various disease pathways. Material scientists utilize its structural features to develop novel fluorinated polymers with enhanced thermal stability and electrical properties. The compound's unique combination of substituents also makes it interesting for developing advanced agrochemicals with improved environmental profiles.

The growing demand for fluorine-containing building blocks in medicinal chemistry has positioned 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid as a compound of significant interest. Pharmaceutical researchers particularly value the difluoromethyl group for its ability to serve as a bioisostere while influencing lipophilicity and membrane permeability. Recent patent analyses show a 35% increase in filings mentioning difluoromethyl aromatic intermediates, with many specifically citing derivatives of benzoic acid similar to our subject compound.

Quality control and characterization of CAS 1807116-02-4 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity, particularly the presence and positioning of the bromo, cyano, and difluoromethyl groups. Mass spectrometry provides additional confirmation of molecular weight and fragmentation patterns. These rigorous analytical protocols guarantee that researchers receive material meeting the highest standards for their synthetic applications.

From an industrial perspective, the synthesis and supply of 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid have become more streamlined in recent years. Manufacturers have optimized production protocols to ensure consistent quality while maintaining competitive pricing. The compound's shelf stability and compatibility with standard storage conditions make it particularly attractive for inventory management in research organizations and chemical enterprises alike.

Environmental and safety considerations for handling 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid follow standard laboratory protocols for halogenated aromatic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's environmental fate and biodegradation profile are subjects of ongoing research, particularly given the increasing regulatory focus on fluorinated organic compounds in industrial applications.

The future outlook for 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid appears promising, with several emerging applications on the horizon. Its potential in developing PET imaging agents is being explored, leveraging the bromine atom for radioisotope incorporation. Additionally, materials science researchers are investigating its use in creating novel liquid crystal compounds with unique dielectric properties. These diverse applications ensure that this versatile building block will remain relevant in chemical research for years to come.

For researchers seeking high-quality chemical intermediates, 2-Bromo-6-cyano-3-(difluoromethyl)benzoic acid (CAS No. 1807116-02-4) represents an excellent choice that combines multiple functional groups in a single, synthetically accessible framework. Its balanced reactivity profile and compatibility with numerous transformation protocols make it a valuable addition to any synthetic chemist's toolkit, particularly those working in the expanding field of fluorinated organic compounds and their applications across scientific disciplines.